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Compound of Interest

Compound Name: GLUTARYL CHLORIDE

Cat. No.: B1346644 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of pentanedioyl dichloride

(CAS 2873-74-7), also known as glutaryl chloride. It is a highly reactive di-acyl chloride widely

utilized as a bifunctional building block in organic synthesis. This document consolidates its

chemical and physical properties, reactivity, synthesis, and key applications in the

pharmaceutical, agrochemical, and polymer industries. Detailed experimental protocols, safety

information, and graphical representations of its chemical utility are presented to support

researchers and drug development professionals in its effective and safe application.

Chemical and Physical Properties
Pentanedioyl dichloride is the diacid chloride derivative of glutaric acid.[1] It is typically a

colorless to pale yellow liquid with a pungent odor.[2][3] Commercial samples may appear

darker.[1] The compound is sensitive to moisture and reacts violently with water.[4][5]

Compound Identification
This table summarizes the key identifiers for pentanedioyl dichloride.
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Identifier Value Reference

CAS Number 2873-74-7 [1][6]

IUPAC Name pentanedioyl dichloride [1][7]

Synonyms

Glutaryl chloride, Glutaroyl

chloride, Glutaryl dichloride,

Glutaric acid dichloride, 1,3-

Bis(chlorocarbonyl)propane

[6][7][8]

Molecular Formula C₅H₆Cl₂O₂ [1][7]

Molecular Weight 169.00 g/mol [7]

InChI Key
YVOFTMXWTWHRBH-

UHFFFAOYSA-N
[6][7]

SMILES C(CC(=O)Cl)CC(=O)Cl [1][7]

EC Number 220-711-1 [1]

MDL Number MFCD00000755 [8]

Physical and Chemical Data
Quantitative physical and chemical properties are crucial for experimental design.
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Property Value Reference

Appearance
Colorless to light orange to

yellow clear liquid
[8]

Density 1.324 g/mL at 25 °C [9]

Boiling Point 216 - 219 °C [1][8][9]

Refractive Index n20/D 1.470 - 1.472 [8][9]

Flash Point 106 °C (223 °F) [1][10]

Vapor Pressure 0.13 mmHg at 25°C [11]

Solubility

Soluble in organic solvents

(ether, chloroform, benzene,

toluene); reacts violently with

water.

[2][4]

Reactivity and Core Applications
As a di-acyl chloride, pentanedioyl dichloride's reactivity is dominated by the two electrophilic

carbonyl carbons. It readily undergoes nucleophilic acyl substitution with a variety of

nucleophiles, making it a versatile cross-linking agent and monomer.[2][3]

Its primary applications stem from this reactivity:

Polymer Synthesis: It serves as a monomer in polycondensation reactions with diamines to

form polyamides and with diols to form polyesters.[8]

Pharmaceutical and Agrochemical Synthesis: It is used to introduce the five-carbon glutaryl

linker into complex molecules, serving as a crucial intermediate in the synthesis of various

pharmaceuticals and agrochemicals.[2][3][8]

Organic Synthesis: It acts as an effective acylating agent to produce esters, amides, and

other derivatives of glutaric acid.[2][8]
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Diagram 1: General Reactivity of Pentanedioyl Dichloride

Pentanedioyl Dichloride
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2 R-OH
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R-NH(C=O)(CH₂)₃(C=O)NH-R

+ 2 HCl

Diester
R-O(C=O)(CH₂)₃(C=O)O-R

+ 2 HCl

 Acylation 

 Esterification 
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Diagram 1: General Reactivity of Pentanedioyl Dichloride

Experimental Protocols
The following are generalized protocols for reactions involving pentanedioyl dichloride.

Researchers must adapt these procedures to specific substrates and scales, adhering to all

institutional safety guidelines.

Synthesis of N,N'-diethyl-glutaramide (Amide Formation)
Objective: To synthesize a diamide via the reaction of pentanedioyl dichloride with an amine.

Materials:

Pentanedioyl dichloride (1 eq)

Ethylamine (2.2 eq), 70% solution in water

Dichloromethane (DCM)

Sodium hydroxide (NaOH), 10% aqueous solution

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate (MgSO₄)
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Stir plate, round-bottom flask, separatory funnel, rotary evaporator

Procedure:

Reaction Setup: Dissolve pentanedioyl dichloride (1 eq) in DCM in a round-bottom flask

equipped with a magnetic stir bar. Cool the flask in an ice bath (0 °C).

Nucleophilic Addition: Slowly add the ethylamine solution (2.2 eq) to the stirred DCM

solution. A white precipitate may form. Allow the reaction to stir at 0 °C for 30 minutes and

then warm to room temperature for 1 hour.

Workup: Transfer the reaction mixture to a separatory funnel. Wash the organic layer

sequentially with 10% NaOH solution, water, and brine.

Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and

concentrate the filtrate using a rotary evaporator to yield the crude product.

Purification: The crude N,N'-diethyl-glutaramide can be purified by recrystallization or column

chromatography.

Interfacial Polymerization of a Polyamide (Nylon 5,10
Analog)
Objective: To synthesize a polyamide through the interfacial reaction between a diamine and

pentanedioyl dichloride. This method is a classic demonstration of step-growth polymerization.

Materials:

Aqueous Phase: 1,6-Hexanediamine (1 eq), Sodium Carbonate (Na₂CO₃) (2 eq), Water.

Organic Phase: Pentanedioyl dichloride (1 eq), Dichloromethane (DCM) or Hexane.

Beaker, glass rod, tweezers.

Procedure:

Prepare Aqueous Phase: In a beaker, dissolve 1,6-hexanediamine and sodium carbonate in

water. The carbonate acts as an acid scavenger for the HCl byproduct.
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Prepare Organic Phase: Dissolve pentanedioyl dichloride in an equal volume of a water-

immiscible organic solvent like DCM.

Initiate Polymerization: Carefully pour the organic phase down the side of the beaker

containing the aqueous phase to form two distinct layers. A polymer film will form instantly at

the interface.

Extract Polymer: Using tweezers or a glass rod, gently grasp the polymer film at the center of

the interface and pull it upwards. A continuous rope of the polyamide can be drawn out.

Wash and Dry: Wash the collected polymer rope thoroughly with water and then with ethanol

or acetone to remove unreacted monomers and salts. Allow the polymer to dry completely in

a fume hood or a vacuum oven at low heat.
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Diagram 2: Workflow for Interfacial Polyamide Synthesis
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Diagram 2: Workflow for Interfacial Polyamide Synthesis

Synthesis Pathway and Applications
Pentanedioyl dichloride is synthesized from glutaric acid, a common dicarboxylic acid. The

transformation is typically achieved using standard chlorinating agents. Its subsequent

reactions lead to a wide array of valuable products.
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Diagram 3: Synthesis and Application Pathway
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Diagram 3: Synthesis and Application Pathway

Safety and Handling
Pentanedioyl dichloride is a corrosive and toxic compound that must be handled with extreme

care in a well-ventilated fume hood.[3] It causes severe skin burns and eye damage and is

toxic if swallowed.[7][12] It is also a lachrymator, meaning it irritates the eyes and causes

tearing.[4][12]

GHS Hazard Information
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Hazard Class Code Description Reference

Acute Toxicity, Oral H301 Toxic if swallowed [7][12]

Skin

Corrosion/Irritation
H314

Causes severe skin

burns and eye

damage

[7][12]

Water Reactivity EUH014
Reacts violently with

water
[5]

Handling and Storage
Personal Protective Equipment (PPE): Wear suitable protective clothing, chemical-resistant

gloves, and eye/face protection. A NIOSH/MSHA-approved respirator may be required for

certain operations.[5]

Handling: Use only in a well-ventilated area or under a chemical fume hood.[3] Avoid contact

with skin, eyes, and clothing. Do not breathe vapors or mist. Keep away from water and

moisture.

Storage: Store in a cool, dry place in a tightly sealed container.[8] Store locked up. The

compound is moisture-sensitive and should be stored under an inert atmosphere (e.g.,

nitrogen).[13]

Spills: Absorb spills with inert material (e.g., sand, silica gel) and place in a suitable container

for disposal. Do not use water for cleanup.

First Aid Measures
Eye Contact: Immediately rinse with plenty of water for at least 15 minutes and seek urgent

medical attention.[5][12]

Skin Contact: Immediately remove all contaminated clothing and wash skin with soap and

plenty of water. Seek urgent medical attention.[5][12]

Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek urgent

medical attention.[5][12]
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Ingestion: Do NOT induce vomiting. Rinse mouth with water and call a physician

immediately.[5][12]

This guide is intended for informational purposes for qualified professionals. Always consult the

most current Safety Data Sheet (SDS) from the supplier before handling this chemical.[5][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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